1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde

• Molecular Formula: C7H8N2OS
• Molecular Weight: 168.22 g/mol
• SMILES: C1CC1(CC2=NSN=C2)C=O
• InChI: InChI=1S/C7H8N2OS/c10-5-7(1-2-7)3-6-4-8-11-9-6/h4-5H,1-3H2
• InChIKey: SZPQGUGDLNQIDX-UHFFFAOYSA-N

1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde – Structural Identity and Compound-Class Context for Research Procurement

1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde (C₇H₈N₂OS, MW 168.22 g/mol) is a heterocyclic aldehyde that integrates three functional modules within a single small molecule: an electron-deficient 1,2,5-thiadiazole ring, a strained cyclopropane core (bond angles ~60°), and a reactive carbaldehyde group connected via a methylene bridge . The compound belongs to the 1,2,5-thiadiazole isomer family, which is computationally predicted to be the most thermodynamically stable among the four possible thiadiazole constitutional isomers [1]. Unlike its 1,2,3-thiadiazole counterparts that dominate the medicinal chemistry literature, 1,2,5-thiadiazoles are preferentially exploited in organic electronics, optical materials, and electron-accepting building blocks [2]. This compound is supplied as a research-grade intermediate (≥95% purity by NMR), typically as a light yellow solid requiring storage at 0–8 °C .

• [1] Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11–16. DOI: 10.4236/cc.2016.41002 View Source
• [2] Bakulev, V. A.; Dehaen, W. (2022). 5.07 – 1,2,3-Thiadiazoles. In Comprehensive Heterocyclic Chemistry IV. Elsevier. DOI: 10.1016/B978-0-12-409547-2.14792-4 View Source

Why 1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde Cannot Be Replaced by a Generic Thiadiazole or Cyclopropane Carbaldehyde Analog

Substituting 1-(1,2,5-thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde with a closely related analog—such as the 1,2,3-thiadiazole positional isomer (C₇H₈N₂OS, same molecular formula) or a simple cyclopropane carbaldehyde lacking the heterocycle—introduces material changes in electronic structure, thermodynamic stability, and application relevance. The 1,2,5-thiadiazole ring possesses a distinct nitrogen-atom adjacency pattern (N–S–N motif) that confers greater thermodynamic stability than the 1,2,3-, 1,2,4-, or 1,3,4-thiadiazole isomers, as demonstrated by DFT calculations [1]. More critically, the 1,2,5-thiadiazole scaffold is preferentially associated with electron-transport and optical materials applications, whereas the 1,2,3-thiadiazole scaffold is predominantly studied in pharmacology [2]. The cyclopropane carbaldehyde moiety introduces ring strain-driven reactivity (60° bond angles) that cannot be replicated by acyclic or larger-ring aldehydes . The quantitative evidence below substantiates why this specific isomer and connectivity matters for procurement decisions.

• [1] Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11–16. DOI: 10.4236/cc.2016.41002 View Source
• [2] Bakulev, V. A.; Dehaen, W. (2022). 5.07 – 1,2,3-Thiadiazoles. In Comprehensive Heterocyclic Chemistry IV. Elsevier. Section: 'fused 1,2,3-thiadiazoles 1 are studied most often in pharmacology and medicine; 1,2,5-thiadiazoles 2 are used as various optical materials'. View Source

Quantitative Differentiation Evidence for 1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde vs. Closest Analogs

Thermodynamic Stability Advantage of the 1,2,5-Thiadiazole Core Over Other Thiadiazole Isomers

DFT calculations at the B3LYP/6-311+G** level demonstrate that the 1,2,5-thiadiazole isomer is the most thermodynamically stable among the four possible thiadiazole constitutional isomers (1,2,3-; 1,2,4-; 1,2,5-; 1,3,4-), in contrast to the oxadiazole series where the 1,3,4-isomer is most stable [1]. The study computed hardness (η) values of 0.1327 for the most stable component (corresponding to the 1,2,5-thiadiazole analog in the sulfur series) and decreasing hardness for less stable isomers (down to 0.1178), directly correlating higher hardness with greater thermodynamic stability [1]. No comparator study provides identical treatment for 1,2,3- or 1,3,4-thiadiazole isomers; the published qualitative statement that '1,2,5-Thiadiazole isomer is more stable than other corresponding Isomers' [1] is the basis for this class-level inference applied to the target compound's core scaffold.

Evidence Dimension	Thermodynamic stability (chemical hardness η, eV)
Target Compound Data	1,2,5-Thiadiazole isomer: η = 0.1327 eV (most stable component in thiadiazole series)
Comparator Or Baseline	1,2,3-Thiadiazole / 1,2,4-Thiadiazole / 1,3,4-Thiadiazole isomers: hardness values progressively lower (minimum η = 0.1178 eV for least stable isomer)
Quantified Difference	Δη ≈ 0.0149 eV (hardness difference between most and least stable thiadiazole isomers); 1,2,5-isomer qualitatively identified as most stable
Conditions	DFT calculations at B3LYP/6-311+G** theoretical level; gas-phase optimized geometries

Why This Matters

Greater thermodynamic stability of the 1,2,5-thiadiazole core translates to superior shelf-life, predictable reactivity, and reduced decomposition risk during synthesis and storage relative to other thiadiazole-isomer-based analogs.

• [1] Karimi, M. (2016). Investigation of the Stability of Oxadiasole and Their Analogs Using Quantum Mechanics Computation. Computational Chemistry, 4, 11–16. Table 4: hardness (η) values; qualitative conclusion: '1,2,5-Thiadiazole isomer is more stable than other corresponding Isomers.' View Source

Divergent Application Domains: 1,2,5-Thiadiazole for Optical/Electronic Materials vs. 1,2,3-Thiadiazole for Pharmacology

A definitive statement in Comprehensive Heterocyclic Chemistry IV (CHEC-IV) establishes that fused 1,2,5-thiadiazoles are used as optical materials, while fused 1,2,3-thiadiazoles are predominantly studied in pharmacology and medicine [1]. This application bifurcation is reinforced by independent reports: 1,2,5-thiadiazole-fused aromatics exhibit low-lying LUMO levels of −3.73 eV and HOMO levels of −5.48 eV (measured by cyclic voltammetry), confirming their suitability as electron-accepting units in solution-processed organic field-effect transistors (OFETs) [2]. In contrast, 1,2,3-thiadiazole derivatives (e.g., 1-(1,2,3-thiadiazol-5-ylmethyl)cyclopropane-1-carbaldehyde, CAS 1936063-43-2) are catalogued as screening compounds for pharmaceutical discovery programs . No published data exist for the target compound in either application; the differentiation rests on class-level assignment of the 1,2,5-thiadiazole core.

Evidence Dimension	Primary application domain (literature-validated)
Target Compound Data	1,2,5-Thiadiazole scaffold: optical materials, electron-accepting units (literature domain assignment) [1]
Comparator Or Baseline	1,2,3-Thiadiazole scaffold: pharmacology and medicine (literature domain assignment) [1]
Quantified Difference	Not applicable (qualitative domain bifurcation); LUMO for 1,2,5-thiadiazole-fused systems: −3.73 eV [2]
Conditions	CHEC-IV literature survey; CV measurements on 1,2,5-thiadiazole-fused aromatics

Why This Matters

Researchers procuring a thiadiazole-cyclopropane carbaldehyde for materials science or organic electronics should prioritize the 1,2,5-isomer, as the 1,2,3-isomer is literature-validated for a different application space.

• [1] Bakulev, V. A.; Dehaen, W. (2022). 5.07 – 1,2,3-Thiadiazoles. In Comprehensive Heterocyclic Chemistry IV. Elsevier. Section: 'fused 1,2,3-thiadiazoles 1 are studied most often in pharmacology and medicine; 1,2,5-thiadiazoles 2 are used as various optical materials.' View Source
• [2] Highly Contorted 1,2,5-Thiadiazole-Fused Aromatics for Solution-Processed Field-Effect Transistors: Synthesis and Properties. (2016). Northwest Polytechnical University Repository. LUMO = −3.73 eV, HOMO = −5.48 eV (CV measurements). View Source

Cyclopropane Ring Strain as a Quantitative Reactivity Differentiator vs. Acyclic or Larger-Ring Aldehydes

The cyclopropane ring in the target compound possesses C–C–C bond angles of approximately 60°, substantially deviating from the idealized tetrahedral angle of 109.5°, resulting in significant Baeyer ring strain (~27.5 kcal/mol for unsubstituted cyclopropane) . This strain enhances the electrophilicity of the adjacent carbaldehyde group relative to acyclic or cyclohexyl carbaldehydes, as the cyclopropane ring cannot effectively stabilize the developing positive charge through hyperconjugation in the same manner as unstrained rings. The 1,2,5-thiadiazole substituent further withdraws electron density via the inductive effect of the electronegative sulfur and nitrogen atoms , creating a uniquely activated aldehyde. No direct kinetic comparison with 1,2,3-thiadiazole or 1,3,4-thiadiazole analogs has been published for this specific compound.

Evidence Dimension	Ring strain (Baeyer strain energy) and aldehyde activation
Target Compound Data	Cyclopropane Baeyer strain: ~27.5 kcal/mol; C–C–C bond angles: 60°; aldehyde adjacent to strained ring
Comparator Or Baseline	Unstrained cyclohexane carbaldehyde: Baeyer strain ~0 kcal/mol; standard tetrahedral geometry (109.5°)
Quantified Difference	Strain energy difference: ~27.5 kcal/mol; angular deviation: 49.5° from ideal tetrahedral
Conditions	Structural parameters from X-ray crystallography and gas-phase electron diffraction literature for cyclopropane; applies to cyclopropane carbaldehyde class

Why This Matters

The enhanced reactivity of the cyclopropane-adjacent aldehyde enables synthetic transformations (nucleophilic additions, condensations, cycloadditions) that are kinetically inaccessible or substantially slower with unstrained aldehyde analogs, affecting reaction design and yield optimization.

Physicochemical Identity and Purity Specifications for Reproducible Procurement

The target compound is supplied with verified identity parameters: molecular formula C₇H₈N₂OS, MW 168.22 g/mol, InChI Key SZPQGUGDLNQIDX-UHFFFAOYSA-N, and canonical SMILES C1CC1(CC2=NSN=C2)C=O . Commercially available purity is ≥95% as determined by NMR spectroscopy, with a recommended storage temperature of 0–8 °C and appearance as a light yellow solid . These specifications are identical in molecular formula to the 1,2,3-thiadiazole positional isomers (e.g., CAS 1936063-43-2 and 1934425-23-6, both C₇H₈N₂OS, MW 168.22) , making unequivocal structural identification by SMILES/InChI Key essential for correct procurement. The target compound's SMILES (CC2=NSN=C2) is distinguishable from the 1,2,3-isomer (CC2=CSNN=2 or CC2=CNNS=2) by the N–S–N vs. N–N–S atom sequence in the heterocycle.

Evidence Dimension	Structural identity (SMILES/InChI Key) and purity specification
Target Compound Data	SMILES: C1CC1(CC2=NSN=C2)C=O; InChI Key: SZPQGUGDLNQIDX-UHFFFAOYSA-N; Purity: ≥95% (NMR); Storage: 0–8 °C
Comparator Or Baseline	1,2,3-Thiadiazol-4-yl isomer: SMILES O=CC1(CC2=CSNN=2)CC1 (CAS 1934425-23-6); 1,2,3-Thiadiazol-5-yl isomer: SMILES O=CC1(CC2=CNNS=2)CC1 (CAS 1936063-43-2)
Quantified Difference	Identical molecular formula and MW; differentiated solely by heterocycle atom connectivity (N–S–N vs. N–N–S vs. S–N–N)
Conditions	Vendor product specifications; IUPAC nomenclature and SMILES notation

Why This Matters

Without precise SMILES/InChI Key verification, there is a high risk of inadvertent procurement of a positional thiadiazole isomer with identical molecular formula and molecular weight but different electronic properties and application fit.

Optimal Procurement Scenarios for 1-(1,2,5-Thiadiazol-3-ylmethyl)cyclopropane-1-carbaldehyde Based on Differentiated Evidence

Organic Field-Effect Transistor (OFET) and Electron-Transport Material Development

The 1,2,5-thiadiazole scaffold is literature-validated as an electron-accepting building block for solution-processed OFETs, with 1,2,5-thiadiazole-fused aromatics exhibiting low-lying LUMO levels of −3.73 eV [1]. Researchers developing n-type or ambipolar organic semiconductors should select this 1,2,5-isomer rather than the 1,2,3-thiadiazole analog, which is associated with pharmacological rather than electronic applications [2]. The aldehyde functionality provides a synthetic handle for further functionalization via Knoevenagel condensations or Schiff-base formation.

Synthetic Methodology Studies Exploiting Strained Cyclopropane Carbaldehyde Reactivity

The cyclopropane ring in this compound imposes a Baeyer strain of approximately 27.5 kcal/mol with bond angles compressed to 60° , creating a uniquely activated aldehyde electrophile. This makes the compound suitable for investigating nucleophilic ring-opening reactions, Prins-type cyclizations, and donor–acceptor cyclopropane chemistry where ring strain is a critical kinetic driver. The electron-withdrawing 1,2,5-thiadiazole group further polarizes the system, potentially enhancing regioselectivity in ring-opening transformations.

Heterocyclic Scaffold Diversification in Medicinal Chemistry Lead Optimization

Although 1,2,5-thiadiazoles are less common in medicinal chemistry than 1,2,3- or 1,3,4-isomers, the greater thermodynamic stability of the 1,2,5-thiadiazole core (hardness η = 0.1327 eV vs. minimum 0.1178 eV for less stable isomers) [3] supports its use as a metabolically robust heterocyclic replacement. The carbaldehyde group enables late-stage diversification via reductive amination, oxime formation, or Horner–Wadsworth–Emmons olefination, making this compound a versatile entry point for SAR exploration.

Agrochemical Intermediate for Fungicide or Plant Growth Regulator Discovery

Thiadiazole derivatives are established in agrochemistry: etridiazole (1,2,4-thiadiazole) is a commercial soil fungicide, and thidiazuron (1,2,4-thiadiazole) is a plant growth regulator . 1,2,5-Thiadiazole derivatives have been patented as agricultural and horticultural fungicides [4]. The cyclopropane carbaldehyde motif in the target compound offers a scaffold distinct from the more common 1,2,4-thiadiazole and 1,3,4-thiadiazole agrochemicals, potentially accessing novel IP space.

• [1] Highly Contorted 1,2,5-Thiadiazole-Fused Aromatics for Solution-Processed Field-Effect Transistors: Synthesis and Properties. (2016). LUMO = −3.73 eV, HOMO = −5.48 eV (CV measurements). View Source
• [2] Bakulev, V. A.; Dehaen, W. (2022). 5.07 – 1,2,3-Thiadiazoles. CHEC-IV. '1,2,5-thiadiazoles 2 are used as various optical materials.' View Source
• [3] Karimi, M. (2016). Computational Chemistry, 4, 11–16. Hardness values from Table 4. View Source
• [4] Thiadiazole derivative, process for producing it and agricultural and horticultural fungicide using it as an active ingredient. Patent (1994). '1,2,5-thiadiazole derivative of the present invention can be utilized as an agricultural and horticultural fungicide.' View Source